Cas no 1806273-40-4 (Methyl 2-cyano-4-hydroxymethyl-6-nitrobenzoate)

• Product Name: Methyl 2-cyano-4-hydroxymethyl-6-nitrobenzoate
• CAS No: 1806273-40-4
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• CID: 4952057
• Update Time: 2025-06-14

Methyl 2-cyano-4-hydroxymethyl-6-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-hydroxymethyl-6-nitrobenzoate

• Inchi： 1S/C10H8N2O5/c1-17-10(14)9-7(4-11)2-6(5-13)3-8(9)12(15)16/h2-3,13H,5H2,1H3
• InChI Key： QHLUYRTWUZYPKN-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C#N)=CC(CO)=CC=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: 0.4
• Topological Polar Surface Area: 116

Additional information on Methyl 2-cyano-4-hydroxymethyl-6-nitrobenzoate

Recent Advances in the Study of Methyl 2-cyano-4-hydroxymethyl-6-nitrobenzoate (CAS: 1806273-40-4)

Methyl 2-cyano-4-hydroxymethyl-6-nitrobenzoate (CAS: 1806273-40-4) is a chemically synthesized intermediate that has garnered significant attention in the field of medicinal chemistry and drug development. Recent studies have explored its potential as a key building block in the synthesis of novel pharmaceutical compounds, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic applications, and biological activities.

One of the most notable advancements in the study of Methyl 2-cyano-4-hydroxymethyl-6-nitrobenzoate is its role in the synthesis of small molecule inhibitors targeting specific kinases involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against BRAF V600E, a mutant kinase frequently implicated in melanoma and other cancers. The study utilized a combination of molecular docking and in vitro assays to validate the compound's efficacy, paving the way for further preclinical evaluations.

In addition to its applications in oncology, Methyl 2-cyano-4-hydroxymethyl-6-nitrobenzoate has also been investigated for its anti-inflammatory properties. A recent preprint on bioRxiv reported that the compound's nitro and hydroxymethyl functional groups contribute to its ability to modulate NF-κB signaling, a critical pathway in inflammatory responses. Researchers synthesized a series of analogs and evaluated their effects in murine models of colitis, observing significant reductions in pro-inflammatory cytokine levels. These findings suggest potential therapeutic applications for inflammatory bowel diseases (IBD).

The synthetic versatility of Methyl 2-cyano-4-hydroxymethyl-6-nitrobenzoate has also been a focal point of recent research. A 2024 paper in Organic Letters detailed an optimized multi-step synthesis route that improves yield and scalability while minimizing hazardous byproducts. The authors employed green chemistry principles, such as catalytic hydrogenation, to enhance the sustainability of the process. This methodological advancement is particularly relevant for industrial-scale production, where efficiency and environmental considerations are paramount.

Despite these promising developments, challenges remain in the clinical translation of Methyl 2-cyano-4-hydroxymethyl-6-nitrobenzoate-derived compounds. Pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, which may limit their therapeutic potential. Ongoing research is focused on structural modifications, such as the introduction of fluorine atoms or prodrug strategies, to address these limitations. Collaborative efforts between academic and industrial researchers are expected to drive further innovation in this area.

In conclusion, Methyl 2-cyano-4-hydroxymethyl-6-nitrobenzoate (CAS: 1806273-40-4) represents a promising scaffold for drug discovery, with applications spanning oncology, inflammation, and beyond. Recent studies have elucidated its mechanistic underpinnings and expanded its synthetic utility, though additional work is needed to overcome translational hurdles. This compound exemplifies the intersection of chemical innovation and biological relevance, offering exciting opportunities for future research and development in the pharmaceutical sciences.